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Compound of Interest

Compound Name: BMT-297376

Cat. No.: B11931624

For Immediate Release

This technical guide provides an in-depth analysis of the biological target identification for BMT-
297376, a potent small molecule inhibitor. Designed for researchers, scientists, and drug
development professionals, this document outlines the core methodologies, quantitative data,
and signaling pathways associated with this compound.

Executive Summary

BMT-297376 has been identified as a highly potent inhibitor of Indoleamine 2,3-dioxygenase 1
(IDO1), a key enzyme in the kynurenine pathway of tryptophan metabolism.[1][2][3][4][5] IDO1
is a critical regulator of immune responses, and its inhibition is a promising strategy in cancer
immunotherapy. BMT-297376 is an optimized derivative of Linrodostat (BMS-986205), a well-
characterized IDOL1 inhibitor. While specific quantitative data for BMT-297376's direct inhibition
of IDO1 is not publicly available, its parent compound, Linrodostat, exhibits high potency with
an IC50 in the low nanomolar range (~2 nM). Recent findings have also identified an off-target
activity of BMT-297376, the inhibition of Complex | of the mitochondrial respiratory chain.

Quantitative Data Summary

The following table summarizes the available quantitative data for BMT-297376 and its parent
compound, Linrodostat.
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Compound Target Assay Type Potency (IC50) Reference

Mitochondrial
BMT-297376 Complex | Respiration 9.9 uM [2]
Assay

Linrodostat

IDO1 Enzymatic Assay ~2nM
(BMS-986205)

Note: The IC50 value for BMT-297376 against its primary target, IDO1, is not currently
available in the public domain. Given that BMT-297376 is an optimized version of Linrodostat,
a similar or improved potency is anticipated.

Signaling Pathway

BMT-297376 exerts its primary therapeutic effect by inhibiting the IDO1 enzyme. IDO1
catalyzes the first and rate-limiting step in the degradation of the essential amino acid
tryptophan to N-formylkynurenine. This process has profound implications for the tumor
microenvironment. Tryptophan depletion and the accumulation of its catabolites, collectively
known as kynurenines, lead to the suppression of effector T-cell function and the promotion of
regulatory T-cell (Treg) activity, thereby enabling cancer cells to evade immune surveillance. By
blocking IDO1, BMT-297376 is expected to restore local tryptophan levels and reduce
kynurenine production, thus reactivating anti-tumor immune responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b11931624#bmt-297376-biological-target-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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